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Compound of Interest

Compound Name: Direct orange 118

Cat. No.: B12380279 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Direct Orange 118 is a synthetic organic compound classified as a direct dye. Belonging to the

double azo class of dyes, it is primarily utilized in the paper and textile industries for coloration.

[1][2][3] Its molecular structure allows it to be directly absorbed by cellulosic fibers such as

cotton, viscose, and silk without the need for a mordant.[2] This technical guide provides a

comprehensive overview of the chemical and physical properties of Direct Orange 118, its

synthesis, and a general experimental protocol for its application in dyeing.

Chemical and Physical Properties
Direct Orange 118 is an orange powder that is soluble in water.[4] While specific data for

properties such as melting and boiling points are not readily available in published literature,

other key characteristics have been compiled from various technical data sheets.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12380279?utm_src=pdf-interest
https://www.benchchem.com/product/b12380279?utm_src=pdf-body
https://www.textilesphere.com/2020/11/dyeing-of-cotton-with-direct-dyes.html
https://www.dyestuffscn.com/info/how-to-dye-raw-cotton-with-direct-dyes-65460998.html
http://www.worlddyevariety.com/direct-dyes/direct-orange-118.html
https://www.dyestuffscn.com/info/how-to-dye-raw-cotton-with-direct-dyes-65460998.html
https://www.benchchem.com/product/b12380279?utm_src=pdf-body
https://www.benchchem.com/product/b12380279?utm_src=pdf-body
https://www.khushidyechem.com/direct-dyes/orange/118
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₃₅H₂₄N₆Na₄O₁₅S₄

Molecular Weight 988.82 g/mol

CAS Number 60202-34-8, 28706-33-4

Synonyms
Cartasol Brilliant Orange 2RF,

Direct Orange S, Orange 2R

Physical Appearance Orange Powder

Solubility Soluble in water

Light Fastness 2 (on a scale of 1 to 8)

Washing Fastness 2 (on a scale of 1 to 5)

For Liquid Formulation:

Property Value

pH 8.0 - 10.0

Specific Gravity 1.00 - 1.20 g/cm³

Viscosity < 100 cps

Synthesis of Direct Orange 118
The synthesis of Direct Orange 118 is a two-step process involving diazotization followed by a

coupling reaction.

Diazotization: 4-Amino-3-methylbenzenesulfonic acid is treated with a source of nitrous acid

(typically sodium nitrite in an acidic medium) to form a diazonium salt.

Coupling: The resulting diazonium salt is then coupled with N,N'-bis(4-hydroxy-2-

sulfonaphthalene-7-yl)urea to form the final Direct Orange 118 molecule.
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Reactants

Process Product

4-Amino-3-methylbenzenesulfonic acid

Diazotization

N,N'-bis(4-hydroxy-2-sulfonaphthalene-7-yl)urea

Coupling ReactionNaNO₂ / HCl
Diazonium Salt Intermediate

Direct Orange 118
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Synthesis Pathway of Direct Orange 118

Experimental Protocol: Dyeing of Cotton Fabric
The following is a general protocol for the application of Direct Orange 118 to cotton fabric in a

laboratory setting. This procedure is synthesized from standard methodologies for direct dyes.

Materials and Reagents:

Direct Orange 118

Cotton fabric (scoured and bleached)

Sodium carbonate (Soda ash)

Sodium chloride (Common salt) or Sodium sulfate

Wetting agent (optional)

Distilled water

Beakers
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Heating mantle or water bath

Stirring rod

Thermometer

Procedure:

Preparation of the Dyebath:

Calculate the required amount of Direct Orange 118 based on the weight of the cotton

fabric (e.g., 1% on weight of fabric, owf).

Create a paste of the dye with a small amount of cold water.

Add boiling water to the paste to dissolve the dye completely.

In a separate beaker, prepare the dyebath with the required volume of water, 0.5-1% owf

sodium carbonate, and an optional wetting agent.

Add the dissolved dye solution to the dyebath.

Dyeing Process:

Immerse the cotton fabric in the dyebath at room temperature (approximately 40°C).

Stir gently for 15-20 minutes to ensure even wetting of the fabric.

Gradually raise the temperature of the dyebath to 90-95°C over 30 minutes.

Once the target temperature is reached, begin the addition of the electrolyte (sodium

chloride or sodium sulfate). For a medium shade, approximately 10-15% owf of salt is

used. The salt should be added in portions over 30 minutes to ensure even uptake of the

dye.

Continue the dyeing process at 90-95°C for 45-60 minutes, with occasional stirring.

Rinsing and Drying:
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After the dyeing is complete, allow the dyebath to cool to about 60-70°C.

Remove the fabric from the dyebath and rinse with cold water until the water runs clear.

Squeeze the excess water from the fabric and air dry.

Experimental Workflow:
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General Workflow for Dyeing Cotton with Direct Orange 118
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Applications
The primary application of Direct Orange 118 is in the dyeing of paper and cellulosic textiles.

Its good dyeing properties on cotton make it a suitable colorant for various textile products.

While its use is predominantly industrial, its properties as a water-soluble azo dye could be of

interest in research areas such as wastewater treatment studies, development of biosensors,

or as a model compound in toxicological and environmental impact assessments of textile

effluents.

Safety and Handling
Direct Orange 118 may cause irritation to the skin, eyes, and respiratory tract. It is

recommended to handle this chemical in a well-ventilated area and to use appropriate personal

protective equipment (PPE), including gloves and safety glasses. Avoid inhalation of the

powder and ingestion. For detailed safety information, refer to the manufacturer's Safety Data

Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dyeing of Cotton Fabric with Direct Dyes [textilesphere.com]

2. How to dye raw cotton with direct dyes - Knowledge - Sinoever International Co.,Ltd
[dyestuffscn.com]

3. worlddyevariety.com [worlddyevariety.com]

4. khushidyechem.com [khushidyechem.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Direct Orange 118].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12380279#direct-orange-118-molecular-weight-and-
formula]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12380279?utm_src=pdf-body
https://www.benchchem.com/product/b12380279?utm_src=pdf-body
https://www.benchchem.com/product/b12380279?utm_src=pdf-custom-synthesis
https://www.textilesphere.com/2020/11/dyeing-of-cotton-with-direct-dyes.html
https://www.dyestuffscn.com/info/how-to-dye-raw-cotton-with-direct-dyes-65460998.html
https://www.dyestuffscn.com/info/how-to-dye-raw-cotton-with-direct-dyes-65460998.html
http://www.worlddyevariety.com/direct-dyes/direct-orange-118.html
https://www.khushidyechem.com/direct-dyes/orange/118
https://www.benchchem.com/product/b12380279#direct-orange-118-molecular-weight-and-formula
https://www.benchchem.com/product/b12380279#direct-orange-118-molecular-weight-and-formula
https://www.benchchem.com/product/b12380279#direct-orange-118-molecular-weight-and-formula
https://www.benchchem.com/product/b12380279#direct-orange-118-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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